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dichlorobenzothiazole
CAS No.: 24072-75-1
Cat. No.: B1582228

Get Quote

2-Amino-5,6-dichlorobenzothiazole is a chlorinated heterocyclic organic compound that has
garnered significant attention within medicinal chemistry and materials science.[1] As a
derivative of the 2-aminobenzothiazole core, it serves as a crucial building block, or synthon,
for the creation of more complex molecules.[1][2] The benzothiazole moiety itself is a privileged
scaffold, known to impart a wide range of biological activities to molecules that contain it,
including anticancer, antifungal, antibacterial, and anti-inflammatory properties.[2][3] The
specific inclusion of 5,6-dichloro substituents on the benzene ring modulates the electronic and
lipophilic properties of the molecule, offering a unique starting point for synthetic chemists to
fine-tune the pharmacological profile of target compounds. This guide provides a
comprehensive overview of its properties, synthesis, reactivity, and applications, with a focus
on its role as a key intermediate in the development of novel therapeutics and functional
materials.[4]

Physicochemical and Spectroscopic Properties

The precise characterization of 2-Amino-5,6-dichlorobenzothiazole is fundamental for its
application in synthesis and research. Its physical properties are well-documented, and its
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structural features can be confirmed through various spectroscopic techniques.

Physical and Chemical Properties

The key quantitative data for this compound are summarized in the table below, providing a
quick reference for experimental planning.

Property Value Source(s)

CAS Number 24072-75-1 [5][6]

Molecular Formula C7HaCI2N2S [5]1[6]

Molecular Weight 219.09 g/mol [5][6]
White to light yellow solid or

Appearance [7181[e1
powder

Melting Point 175-180 °C [5]18]

N ) 379.7 °C at 760 mmHg

Boiling Point ) [5][8]
(Predicted)

Density 1.654 g/cm3 (Predicted) [518]

Flash Point 183.5°C [51[9]

Water Solubility <0.1 g/100 mL at 17 °C [5]18]

pKa 2.79 £ 0.10 (Predicted) [8]

Spectroscopic Data

Spectroscopic analysis is essential for confirming the identity and purity of 2-Amino-5,6-
dichlorobenzothiazole after synthesis or before use as a reactant.

e 1H-NMR (400MHz, CDsOD): 6 7.89 (s, 1H), 7.55 (s, 1H).[8] This proton NMR data indicates
the presence of two distinct protons on the aromatic benzene ring, consistent with the 5,6-
dichloro substitution pattern.

e Mass Spectrometry (LCMS-ESI): m/z 219.0 (M+H)*.[8] This confirms the molecular weight of
the protonated molecule.
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Synthesis and Mechanistic Insight

The synthesis of 2-Amino-5,6-dichlorobenzothiazole is most effectively achieved through the
oxidative cyclization of a substituted aniline precursor. This approach is favored for its efficiency
and atom economy.

Primary Synthetic Pathway: Oxidative Cyclization

The predominant method involves the reaction of 3,4-dichloroaniline with a thiocyanate source,
such as ammonium thiocyanate (NH4aSCN), in the presence of an oxidizing agent like bromine.
[1] The key mechanistic step is the electrophilic thiocyanation of the aniline at the ortho position
relative to the amino group, followed by an intramolecular cyclization to form the thiazole ring.
[1] Recent advancements have focused on developing more environmentally friendly and
efficient protocols, such as one-pot methods utilizing ionic liquids as both the solvent and
catalyst.[4]
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Caption: One-pot synthesis workflow for 2-Amino-5,6-dichlorobenzothiazole.
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Experimental Protocol: One-Pot Synthesis in lonic
Liquid

This protocol is adapted from a patented green chemistry approach that emphasizes efficiency
and reduced environmental impact.[4]

e Reactor Setup: To an acidic ionic liquid (e.g., [HSO3-bmim]HSOa) in a suitable reaction
vessel, add 3,4-dichloroaniline, ammonium thiocyanate, and N-bromosuccinimide (NBS).
The ionic liquid serves as both the reaction medium and a catalyst.[4]

» Reaction Execution: Heat the mixture to a temperature between 80-110 °C.[4] The causality
here is that elevated temperatures are required to overcome the activation energy for both
the electrophilic substitution and the subsequent cyclization steps.

e Monitoring: Track the progress of the reaction using Thin-Layer Chromatography (TLC) until
the starting material (3,4-dichloroaniline) is consumed.

» Work-up and Isolation: Upon completion, cool the reaction mixture. The product can be
precipitated by adding water and then collected by filtration.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent (e.g., ethanol) to yield the final, high-purity 2-Amino-5,6-dichlorobenzothiazole.
The ionic liquid can often be recovered and reused, adding to the economic and
environmental viability of the process.[4]

o Characterization: Confirm the identity and purity of the final product using NMR and MS
analysis, comparing the results with established data.[8]

Reactivity and Applications in Drug Discovery

The utility of 2-Amino-5,6-dichlorobenzothiazole stems from the reactivity of its primary
amino group (-NH2) and the inherent biological relevance of the benzothiazole core. It is a key
intermediate in the synthesis of pharmaceuticals, agrochemicals, and disperse dyes.[1][4][10]

Chemical Reactivity
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The exocyclic amino group is nucleophilic and can readily undergo a variety of chemical

transformations, including:

» Acylation: Reaction with acid chlorides or anhydrides to form amides.

» Schiff Base Formation: Condensation with aldehydes or ketones.

o Diazotization: Reaction with nitrous acid to form a diazonium salt, which is a versatile

intermediate for introducing other functional groups or for use in azo coupling reactions to

create dyes.[10][11]

These reactions allow for the elaboration of the core structure, enabling chemists to build

libraries of compounds for screening in drug discovery programs. For instance, derivatives

have been synthesized to act as antifungal and antitumor agents.[2][12][13]
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Caption: Reactivity and application pathways of the title compound.
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Role in Anticancer and Antifungal Drug Design

The 2-aminobenzothiazole scaffold is a well-established pharmacophore in oncology.[2] It is
found in compounds that inhibit a variety of protein kinases, which are critical targets in cancer
therapy. The 5,6-dichloro substitution pattern on this specific intermediate can enhance binding
affinity to target proteins through halogen bonding or by modifying the molecule's overall
physicochemical properties to improve cell permeability and metabolic stability. Similarly,
derivatives have shown promising antifungal activity, suggesting its potential as a starting point
for developing new treatments for infectious diseases.[13][14]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling and storage of 2-Amino-5,6-
dichlorobenzothiazole are paramount to ensure safety.

Hazard Identification

According to safety data sheets, this compound is classified as harmful and an irritant.[15][16]

H302: Harmful if swallowed.[15][16]

H312: Harmful in contact with skin.[15]

H319: Causes serious eye irritation.[15][16]

H332: Harmful if inhaled.[15]

Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood,
to avoid inhalation of dust.[16]

o Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[16]

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Wash hands
thoroughly after handling.[16][17]
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o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[16]

o General Hygiene: Do not eat, drink, or smoke when using this product.[15][16]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[17] Some suppliers
recommend storage at 2-8°C, protected from light.[8]

Conclusion

2-Amino-5,6-dichlorobenzothiazole (CAS: 24072-75-1) is more than a mere chemical
intermediate; it is a strategically functionalized building block that provides a reliable entry point
into the synthesis of diverse and biologically active compounds. Its well-defined
physicochemical properties, established synthetic routes, and versatile reactivity make it an
invaluable tool for professionals in drug discovery, medicinal chemistry, and materials science.
By understanding its core characteristics and handling requirements, researchers can
effectively leverage this scaffold to develop next-generation therapeutics and innovative
chemical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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